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Compound of Interest

Compound Name: Butylsilane

Cat. No.: B075430

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of n-
butylsilane (C4H12S:i). The information is curated for professionals in research, scientific, and
drug development fields, with a focus on delivering precise data and methodological context.

Core Physical and Chemical Properties

n-Butylsilane is a clear, colorless liquid. A summary of its key physical and chemical properties
Is presented in the tables below. This data is essential for handling, storage, and application in

various scientific contexts.
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Identifier

Value

Source(s)

Chemical Name

n-Butylsilane

[1](21[3]

Synonyms Butylsilane, 1-Butylsilane [11[2][3]
CAS Number 1600-29-9 [1112]14]
Molecular Formula C4H12Si [11[2][4]
Molecular Weight 88.22 g/mol [1][21[4]
SMILES String CCCCISiH3] [4][5]
YXMVRBZGTJFMLH-

INChl Key

UHFFFAOYSA-N

[4]115]

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of n-butylsilane.

These values are critical for experimental design, process development, and safety

assessments.

Property Value Conditions Source(s)
Boiling Point 56.7 °C (lit.) [1121[3][5]
Melting Point -56 °C [1][2]

Density 0.68 g/mL at 20 °C (lit.) [11[31[5]
Refractive Index 1.392 n 20/D [1112][31[5]
Flash Point -6 °C closed cup [1][2][5]
Specific Gravity 0.678 [11[3]

Safety and Handling Information

Understanding the safety parameters of n-butylsilane is crucial for its handling in a laboratory

or industrial setting.
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Safety Parameter Value/Classification Source(s)

Signal Word Danger [5]

H225 (Highly flammable liquid
and vapor), H315 (Causes skin
irritation), H319 (Causes

Hazard Statements ) o [5]
serious eye irritation), H335
(May cause respiratory

irritation)

) GHSO02 (Flame), GHS07
GHS Pictograms ) [5]
(Exclamation mark)

Storage Class Code 3 - Flammable liquids [5]

Experimental Protocols

While specific, detailed experimental protocols for the determination of every physical property
of n-butylsilane are not readily available in the public domain, the following outlines the
general methodologies that would be employed.

1. Determination of Boiling Point:

The boiling point of n-butylsilane can be determined using a standard distillation apparatus.
The liquid is heated in a flask, and the temperature at which the vapor pressure equals the
atmospheric pressure is recorded as the boiling point. A thermometer is placed in the vapor
phase to ensure an accurate reading. For a flammable liquid like n-butylsilane, heating should
be conducted using a heating mantle and in a well-ventilated fume hood.

2. Determination of Density:

A pycnometer or a digital density meter would be used for the precise measurement of n-
butylsilane's density. The mass of a known volume of the substance is measured at a
controlled temperature (e.g., 20°C) to calculate the density.

3. Determination of Refractive Index:
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An Abbe refractometer is the standard instrument for measuring the refractive index of a liquid.
A few drops of n-butylsilane are placed on the prism of the refractometer, and the refractive
index is read directly from the instrument's scale at a specified temperature (e.g., 20°C) and
wavelength (e.g., the D-line of sodium at 589 nm).

4. Determination of Flash Point:

The closed-cup method is used to determine the flash point of flammable liquids like n-
butylsilane. A sample is heated in a closed container, and an ignition source is periodically

introduced into the vapor space. The flash point is the lowest temperature at which the vapors
ignite.

Logical Relationships of Physical Properties

The physical properties of a substance are often interrelated. The following diagram illustrates
some of these fundamental relationships for a pure compound like n-butylsilane.

Interrelation of n-Butylsilane's Physical Properties

Molecular Weight Melting Point

Influences Influences

Boiling Point Density
&versely related i Correlates with
Vapor Pressure Refractive Index
influences
Flash Point
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Caption: Logical flow of how molecular weight influences other key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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